Ibufenac
Ibufenac
Ibufenac is a monocarboxylic acid that is acetic acid in which one of the methyl hydrogens is replaced by a 4-isobutylphenyl group. Although it was shown to be effective in treatment of rheumatoid arthritis, the clinical use of ibufenac was discontinued due to hepatotoxic side-effects. It has a role as a non-steroidal anti-inflammatory drug, a non-narcotic analgesic, a hepatotoxic agent and an EC 1.14.99.1 (prostaglandin-endoperoxide synthase) inhibitor. It is functionally related to an acetic acid.
Brand Name:
Vulcanchem
CAS No.:
1553-60-2
VCID:
VC20790171
InChI:
InChI=1S/C12H16O2/c1-9(2)7-10-3-5-11(6-4-10)8-12(13)14/h3-6,9H,7-8H2,1-2H3,(H,13,14)
SMILES:
CC(C)CC1=CC=C(C=C1)CC(=O)O
Molecular Formula:
C12H16O2
Molecular Weight:
192.25 g/mol
Ibufenac
CAS No.: 1553-60-2
Cat. No.: VC20790171
Molecular Formula: C12H16O2
Molecular Weight: 192.25 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Ibufenac is a monocarboxylic acid that is acetic acid in which one of the methyl hydrogens is replaced by a 4-isobutylphenyl group. Although it was shown to be effective in treatment of rheumatoid arthritis, the clinical use of ibufenac was discontinued due to hepatotoxic side-effects. It has a role as a non-steroidal anti-inflammatory drug, a non-narcotic analgesic, a hepatotoxic agent and an EC 1.14.99.1 (prostaglandin-endoperoxide synthase) inhibitor. It is functionally related to an acetic acid. |
|---|---|
| CAS No. | 1553-60-2 |
| Molecular Formula | C12H16O2 |
| Molecular Weight | 192.25 g/mol |
| IUPAC Name | 2-[4-(2-methylpropyl)phenyl]acetic acid |
| Standard InChI | InChI=1S/C12H16O2/c1-9(2)7-10-3-5-11(6-4-10)8-12(13)14/h3-6,9H,7-8H2,1-2H3,(H,13,14) |
| Standard InChI Key | CYWFCPPBTWOZSF-UHFFFAOYSA-N |
| SMILES | CC(C)CC1=CC=C(C=C1)CC(=O)O |
| Canonical SMILES | CC(C)CC1=CC=C(C=C1)CC(=O)O |
| Appearance | Assay:≥95%A crystalline solid |
| Melting Point | 86.0 °C |
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